Cas no 1281154-60-6 (potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid)

• Product Name: potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid
• CAS No: 1281154-60-6
• MF: C₁₂H₁₉KN₂O₄
• MW: 294.388564348221
• CID: 5044115
• Update Time: 2026-02-28

potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• potassium 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate
• potassium 3-{4-[(oxolan-2-yl)carbonyl]piperazin-1-yl}propanoate
• NE38142
• Z234897865
• potassium;3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate
• potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid

• Inchi： 1S/C12H20N2O4.K/c15-11(16)3-4-13-5-7-14(8-6-13)12(17)10-2-1-9-18-10;/h10H,1-9H2,(H,15,16);/q;+1/p-1
• InChI Key： KGTAAVZVNZYEAG-UHFFFAOYSA-M
• SMILES： [K+].O1CCCC1C(N1CCN(CCC(=O)[O-])CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 72.9

potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on potassium salt;3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic acid

Professional Introduction to Potassium Salt; 3-[4-(Tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid (CAS No. 1281154-60-6)

Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid (CAS No. 1281154-60-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, is being extensively studied for its potential applications in drug design and therapeutic interventions.

The molecular structure of this compound incorporates a tetrahydrofuran-2-carbonyl moiety, which is a key feature contributing to its reactivity and interaction with biological targets. The presence of the piperazin-1-yl group further enhances its pharmacological profile, making it a promising candidate for various medicinal applications. This combination of structural elements suggests that the compound may exhibit properties such as binding affinity, solubility, and metabolic stability, which are critical factors in drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological and cardiovascular diseases. Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid has been identified as a potential lead compound in this context. Its ability to interact with specific enzymes and receptors has been the focus of several academic studies aimed at understanding its mechanism of action.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of more complex pharmaceutical agents. The flexibility provided by the tetrahydrofuran-2-carbonyl group allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This adaptability is particularly valuable in the pursuit of personalized medicine, where compounds need to be tailored to individual patient profiles.

Recent research has demonstrated that derivatives of Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid exhibit significant promise in preclinical models. These studies have shown that the compound can modulate pathways involved in pain perception, inflammation, and neurotransmitter release. Such findings have opened up new avenues for therapeutic intervention in conditions ranging from chronic pain syndromes to neurodegenerative disorders.

The synthesis and characterization of Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid have been subjects of detailed investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for pharmaceutical applications. The use of chiral catalysts and asymmetric synthesis techniques has allowed researchers to produce enantiomerically pure forms of the compound, which is crucial for achieving optimal biological activity.

The pharmacological evaluation of this compound has revealed intriguing insights into its mode of action. In vitro studies have shown that it can interact with a variety of targets, including enzymes and receptors that play a role in disease pathogenesis. These interactions have been correlated with therapeutic effects observed in animal models, providing a strong rationale for further clinical investigation.

The potential applications of Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for use in diagnostic tools and imaging agents, where it could aid in the early detection and monitoring of diseases. Additionally, its structural features suggest that it may have utility in materials science, particularly in the development of novel polymers and coatings.

As research continues to uncover new applications for this compound, it is likely that its significance in the pharmaceutical industry will grow. The collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and innovative approaches, the full potential of Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid is expected to be realized in the coming years.

In conclusion, Potassium Salt; 3-[4-(tetrahydrofuran-2-carbonyl)piperazin-1-yl]propanoic Acid (CAS No. 1281154-60-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As further research unfolds, this compound is poised to make substantial contributions to medical science and patient care.